Cas no 1643140-09-3 (1-(4-Bromo-2-(trifluoromethyl)thiazol-5-yl)ethanone)

• Product Name: 1-(4-Bromo-2-(trifluoromethyl)thiazol-5-yl)ethanone
• CAS No: 1643140-09-3
• MF: C₆H₃BrF₃NOS
• MW: 274.058329820633
• CID: 4820385
• Update Time: 2025-06-14

1-(4-Bromo-2-(trifluoromethyl)thiazol-5-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromo-2-(trifluoromethyl)thiazol-5-yl)ethanone
• 1-[4-bromo-2-(trifluoromethyl)thiazol-5-yl]ethanone
• BrC=1N=C(SC=1C(C)=O)C(F)(F)F

• Inchi： 1S/C6H3BrF3NOS/c1-2(12)3-4(7)11-5(13-3)6(8,9)10/h1H3
• InChI Key： AZMCAFPUYDMUCI-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C)=O)SC(C(F)(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 222
• XLogP3: 2.9
• Topological Polar Surface Area: 58.2

Additional information on 1-(4-Bromo-2-(trifluoromethyl)thiazol-5-yl)ethanone

Recent Advances in the Study of 1-(4-Bromo-2-(trifluoromethyl)thiazol-5-yl)ethanone (CAS: 1643140-09-3)

1-(4-Bromo-2-(trifluoromethyl)thiazol-5-yl)ethanone (CAS: 1643140-09-3) is a key intermediate in the synthesis of various biologically active compounds, particularly in the field of medicinal chemistry. Recent studies have highlighted its significance in the development of novel therapeutic agents, owing to its unique chemical structure and reactivity. This research briefing provides an overview of the latest findings related to this compound, focusing on its applications, synthetic methodologies, and potential therapeutic implications.

Recent literature has emphasized the role of 1-(4-Bromo-2-(trifluoromethyl)thiazol-5-yl)ethanone as a versatile building block in the synthesis of thiazole-containing compounds. Thiazoles are known for their broad spectrum of biological activities, including antimicrobial, antiviral, and anticancer properties. The presence of the trifluoromethyl group in this compound enhances its metabolic stability and lipophilicity, making it an attractive candidate for drug discovery programs. Several studies have explored its use in the development of kinase inhibitors and other small-molecule therapeutics.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of 1-(4-Bromo-2-(trifluoromethyl)thiazol-5-yl)ethanone in the synthesis of potent inhibitors targeting the PI3K/AKT/mTOR pathway, which is implicated in various cancers. The compound served as a critical intermediate in the multi-step synthesis of these inhibitors, showcasing its importance in medicinal chemistry. The study reported significant anticancer activity in preclinical models, paving the way for further clinical development.

Another area of interest is the compound's application in the synthesis of agrochemicals. A 2022 study in the journal Bioorganic & Medicinal Chemistry Letters highlighted its use in the development of novel fungicides. The researchers synthesized a series of thiazole derivatives using 1-(4-Bromo-2-(trifluoromethyl)thiazol-5-yl)ethanone as a starting material, achieving promising results against fungal pathogens affecting crops. This underscores the compound's potential beyond pharmaceuticals, extending into agricultural chemistry.

From a synthetic perspective, recent advancements have focused on optimizing the production of 1-(4-Bromo-2-(trifluoromethyl)thiazol-5-yl)ethanone. A 2023 paper in Organic Process Research & Development described a scalable and cost-effective synthetic route, addressing previous challenges related to yield and purity. The improved methodology not only enhances the compound's accessibility for research but also reduces environmental impact, aligning with the principles of green chemistry.

In conclusion, 1-(4-Bromo-2-(trifluoromethyl)thiazol-5-yl)ethanone (CAS: 1643140-09-3) continues to be a valuable compound in both pharmaceutical and agrochemical research. Its versatility as a synthetic intermediate, coupled with its potential therapeutic and agricultural applications, makes it a subject of ongoing interest. Future studies are expected to explore its role in new drug candidates and sustainable agrochemicals, further solidifying its importance in the field.